Cas no 2162279-28-7 (2-(5-bromo-1,3-thiazol-2-yl)ethanethioamide)

• Product Name: 2-(5-bromo-1,3-thiazol-2-yl)ethanethioamide
• CAS No: 2162279-28-7
• MF: C₅H₅BrN₂S₂
• MW: 237.140597105026
• CID: 6338207
• PubChem ID: 165711444
• Update Time: 2025-05-27

2-(5-bromo-1,3-thiazol-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1,3-thiazol-2-yl)ethanethioamide
• EN300-1921803
• 2162279-28-7

• Inchi： 1S/C5H5BrN2S2/c6-3-2-8-5(10-3)1-4(7)9/h2H,1H2,(H2,7,9)
• InChI Key： BVJNGXMGXXIXKF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(N)=S)S1

Computed Properties

• Exact Mass: 235.90775g/mol
• Monoisotopic Mass: 235.90775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-(5-bromo-1,3-thiazol-2-yl)ethanethioamide

Comprehensive Overview of 2-(5-bromo-1,3-thiazol-2-yl)ethanethioamide (CAS No. 2162279-28-7): Properties, Applications, and Research Insights

The compound 2-(5-bromo-1,3-thiazol-2-yl)ethanethioamide (CAS No. 2162279-28-7) is a specialized organic molecule featuring a thiazole ring substituted with a bromine atom at the 5-position and an ethanethioamide functional group at the 2-position. This unique structure endows it with significant potential in pharmaceutical and agrochemical research, particularly in the design of novel bioactive agents. The presence of both bromine and thioamide moieties enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-(5-bromo-1,3-thiazol-2-yl)ethanethioamide has surged due to their versatility in drug discovery. Researchers are increasingly exploring its role in modulating enzyme activity or targeting specific biological pathways. For instance, thiazole derivatives are known for their antimicrobial and anticancer properties, aligning with the growing interest in antibiotic resistance and precision medicine. This compound’s CAS No. 2162279-28-7 is frequently cited in patent applications, highlighting its industrial relevance.

From a synthetic perspective, the bromine substituent in 2-(5-bromo-1,3-thiazol-2-yl)ethanethioamide offers a strategic handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecules for material science and medicinal chemistry. The compound’s thioamide group also participates in hydrogen bonding, which is critical for molecular recognition in drug design.

Environmental and sustainability concerns have prompted investigations into greener synthesis routes for thiazole-based compounds. Innovations like catalytic bromination and solvent-free reactions are gaining traction, addressing the need for eco-friendly chemistry. This aligns with the broader trend of green chemistry and the search for biodegradable intermediates in organic synthesis.

Analytical characterization of 2-(5-bromo-1,3-thiazol-2-yl)ethanethioamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducibility in research. The compound’s stability under various conditions is another area of interest, particularly for storage and transportation in industrial settings.

In the context of drug delivery systems, the thiazole ring in this compound has been studied for its ability to enhance membrane permeability, a key factor in bioavailability optimization. Such properties are crucial for developing oral therapeutics and targeted therapies, topics frequently searched in pharmacology forums and academic databases.

Future research directions for CAS No. 2162279-28-7 may explore its utility in photodynamic therapy or as a ligand in metal-organic frameworks (MOFs). These applications resonate with current trends in nanomedicine and renewable energy, where functionalized heterocycles play a pivotal role. Collaborative efforts between academia and industry will likely drive innovations leveraging this compound’s unique attributes.

To summarize, 2-(5-bromo-1,3-thiazol-2-yl)ethanethioamide represents a multifaceted building block in modern chemistry. Its structural features and reactivity profile make it indispensable for advancing molecular design and addressing global challenges in healthcare and sustainable technology. As scientific inquiries evolve, this compound will continue to attract attention for its untapped potential.